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Compound of Interest

Compound Name: Citalopram hydrochloride

Cat. No.: B1228359 Get Quote

For immediate implementation by researchers, scientists, and drug development professionals,

this document provides essential safety and logistical guidance for the proper disposal of

citalopram hydrochloride in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety, environmental protection, and regulatory compliance. Citalopram
hydrochloride, a selective serotonin reuptake inhibitor (SSRI), requires careful management

as a potentially hazardous chemical waste.[1][2] Improper disposal can lead to environmental

contamination with ecotoxicological effects.[1][3] Therefore, standardized disposal protocols

are necessary.

Operational Plan: Step-by-Step Disposal Procedures
The disposal of citalopram hydrochloride and its related waste must comply with federal,

state, and local regulations for hazardous waste.[1] The following steps provide a framework for

its proper disposal in a research environment.

Step 1: Waste Identification and Segregation

Identify all citalopram hydrochloride waste streams: This includes the pure active

pharmaceutical ingredient (API), expired or unused investigational medications,

contaminated lab materials (e.g., personal protective equipment (PPE), empty stock bottles,

weighing papers, and contaminated glassware), and solutions containing citalopram
hydrochloride.[1]
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Segregate citalopram hydrochloride waste: Use dedicated, clearly labeled, leak-proof

hazardous waste containers.[1][4] Do not mix with non-hazardous waste.[1]

Step 2: Container Management

Labeling: All containers must be clearly labeled as "Hazardous Waste" and include the

specific chemical name ("Citalopram Hydrochloride").[1]

Storage: Store waste containers in a secure, designated satellite accumulation area away

from general lab traffic.[1][5][6] Ensure containers are kept closed unless adding waste.[1]

Step 3: Disposal of Contaminated Materials

PPE and other solid waste: Gloves, gowns, and other contaminated disposable materials

should be placed in the designated hazardous waste container.

Empty containers: Containers that held the pure drug may need to be triple-rinsed, with the

rinsate collected as hazardous waste.[5] However, containers that held acutely toxic

hazardous wastes (P-list) must be managed as hazardous waste themselves and should not

be triple-rinsed.[6] Consult your institution's Environmental Health and Safety (EHS) office for

specific guidance.

Sharps: Chemically contaminated needles, syringes, and razor blades must be disposed of

in an approved sharps container and managed as hazardous waste.[6]

Step 4: Final Disposal

Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's EHS office or a licensed hazardous waste management company.[1][7]

These companies will typically incinerate the waste in a permitted facility.[4][8]

Documentation: Maintain all records of hazardous waste disposal, including manifests and

certificates of destruction, for a minimum of three years.[7]
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Do not dispose of down the drain: The U.S. Environmental Protection Agency (EPA) prohibits

the sewering of hazardous waste pharmaceuticals by healthcare and research facilities.[1][9]

Flushing citalopram hydrochloride is not a compliant disposal method and can lead to

water contamination.[3]

Do not dispose of in regular trash: Citalopram hydrochloride and materials contaminated

with it should not be disposed of in the general laboratory or municipal trash.

Data Presentation
No specific quantitative data for the disposal of citalopram hydrochloride was identified in the

search results. The primary directive is to manage it as a hazardous waste, with disposal

quantities being dependent on laboratory generation rates. For tracking purposes, laboratories

should maintain a log of the accumulated waste volume and the date of initial accumulation.

Waste Stream Container Type Disposal Method

Pure Citalopram Hydrochloride

(API)

Labeled, sealed hazardous

waste container

Incineration via a licensed

hazardous waste vendor

Contaminated Lab Materials

(PPE, glassware)

Labeled, sealed hazardous

waste container

Incineration via a licensed

hazardous waste vendor

Solutions containing

Citalopram Hydrochloride

Labeled, sealed hazardous

waste carboy

Incineration via a licensed

hazardous waste vendor

Contaminated Sharps Approved sharps container
Management as hazardous

waste via EHS

Experimental Protocols
Detailed experimental protocols for the chemical degradation of citalopram hydrochloride for

disposal purposes are not widely available or recommended. The standard and required

practice for laboratory-generated citalopram hydrochloride waste is to manage it as

hazardous chemical waste, with disposal handled by a certified hazardous waste management

company.[1]
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Citalopram Hydrochloride Disposal Workflow

Waste Generation & Segregation

Interim Storage

Final Disposal

Prohibited Actions
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Contact Environmental Health & Safety (EHS)
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Waste Pickup and Transport
to Permitted Facility

Incineration
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Certificate of Destruction

Do Not Sewer Do Not Place in
Regular Trash
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Caption: Citalopram Hydrochloride Disposal Workflow for Research Laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1228359?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

